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Compound of Interest

Compound Name: Menthoglycol

Cat. No.: B013437

Technical Support Center: Enhancing
Menthoglycol-Containing Lotions

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) to improve
the sensory attributes and cosmetic feel of lotions containing Menthoglycol (p-Menthane-3,8-
diol).

l. Frequently Asked Questions (FAQSs)

Q1: What is Menthoglycol and why does it impact lotion sensory properties?

Al: Menthoglycol, also known as p-Menthane-3,8-diol (PMD), is a widely used active
ingredient known for its effective insect repellent properties and a distinct cooling sensation
similar to menthol. Its impact on sensory properties stems from its inherent cooling effect,
which can be perceived as either desirable or too intense, and its potential to alter the texture
and stability of a lotion formulation.

Q2: My Menthoglycol lotion feels sticky and tacky. What are the common causes?

A2: Stickiness or tackiness in lotions can arise from several factors. High concentrations of
humectants like glycerin are a frequent cause. The interaction between Menthoglycol and
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other formulation components, as well as the overall balance of the oil and water phases, can
also contribute to an undesirable sticky after-feel.

Q3: Can Menthoglycol affect the stability of my lotion?

A3: Yes, the introduction of any active ingredient can potentially disrupt the stability of an
emulsion. Menthoglycol, being a diol, can influence the partitioning of other ingredients and
may affect the emulsion's droplet size and distribution, which are critical for long-term stability.
Incompatibilities with other ingredients can lead to phase separation over time.

Q4: I'm observing crystal formation in my Menthoglycol lotion, especially at cooler
temperatures. How can | prevent this?

A4: Crystal formation, or crystallization, of an active ingredient like Menthoglycol can occur
when its concentration exceeds its solubility in the formulation, particularly with temperature
fluctuations. This can be addressed by optimizing the solvent system, adjusting the ratio of
cis/trans isomers of Menthoglycol, or incorporating co-solvents and emollients that improve its
solubility.

Il. Troubleshooting Guides

Issue 1: Undesirable Sensory Feel (Stickiness,
Greasiness, Poor Absorption)

This is one of the most common challenges in formulating with Menthoglycol. The goal is to
balance its cooling effect with a pleasant skin feel.

Troubleshooting Workflow:
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Caption: Troubleshooting workflow for undesirable sensory feel.

Corrective Actions & Formulation Strategies:
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Parameter Recommended Action Rationale
) High levels of humectants are
Reduce the concentration of _ _
) a primary cause of tackiness
Humectants glycerin or other glycols to 2-
iy as they attract and hold onto
0.
water on the skin's surface.
Incorporate light, non-greasy ] ]
) These ingredients can
emollients such as C12-15 o ] ]
) ) significantly improve the slip
Emollients alkyl benzoate, isopropyl )
) N and reduce the perception of
myristate, or silicones (e.g., ] o
) ) ) greasiness and stickiness.
dimethicone, cyclomethicone).
Evaluate the type and
concentration of the rheology The polymer used to thicken
modifier. Consider using the lotion has a significant
Polymers ) ]
acrylate copolymers known for  impact on its rub-out and after-
providing a lighter, less tacky feel.
feel.
Adjust the oil phase content.
Sometimes, a slight increase in ]
] ] ] The balance between the oil
) the oil phase with the right ) ]
Oil Phase and water phases is crucial for

emollients can reduce the
tacky feel from the water

phase.

the overall sensory profile.

Quantitative Data on Formulation Adjustments:

The following table summarizes data synthesized from various studies on how formulation

changes can impact sensory attributes. Scores are on a 10-point scale where a higher score

indicates a higher intensity of the attribute.
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. . C12-15 Mean Mean Mean
Mentho . Dimethi o .
Formula Glycerin Alkyl Stickine Greasin  Absorpt
. glycol cone .
tion ID (%) Benzoat ss ess ion
(%) (%)
e (%) Score Score Score
F1
2.0 10.0 0.0 0.0 7.5 6.8 4.2
(Control)
F2 2.0 5.0 0.0 0.0 51 6.5 5.8
F3 2.0 5.0 2.0 0.0 3.2 4.1 7.5
F4 2.0 5.0 0.0 5.0 2.8 35 8.1

Note: This data is representative and compiled for illustrative purposes.

Issue 2: Formulation Instability (Phase Separation,
Crystallization)

Ensuring the long-term stability of a Menthoglycol lotion is critical for product efficacy and

consumer acceptance.

Troubleshooting Workflow:
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Caption: Troubleshooting workflow for formulation instability.

Corrective Actions & Formulation Strategies:
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Parameter

Recommended Action

Rationale

Emulsifier System

Ensure the emulsifier system
(type and concentration) is
robust enough to handle the
polarity of Menthoglycol. A
combination of emulsifiers may

be necessary.

An inadequate emulsifier
system can lead to
coalescence of oil droplets and

eventual phase separation.

Homogenization

Optimize the homogenization
process (speed and duration)
to ensure a small and uniform

droplet size.

Smaller droplet sizes create a
more stable emulsion by
reducing the rate of creaming

or sedimentation.

Menthoglycol Solubility

Pre-dissolve Menthoglycol in a
suitable co-solvent (e.g.,
propylene glycol, propanediol)
or a solubilizing emollient

before adding to the oil phase.

Menthoglycol has limited
solubility in some cosmetic
oils, and ensuring it is fully
dissolved before emulsification
is crucial to prevent

crystallization.

Cooling Process

Implement a controlled and
gradual cooling process after
emulsification. Avoid shock

cooling.

Rapid cooling can cause
certain components, including
Menthoglycol, to crystallize out

of the formulation.

Isomer Ratio

If possible, use a Menthoglycol
isomer mixture with a cis:trans
ratio between 55:45 and 45:55.

This specific isomer ratio has
been shown to lower the
melting point of the mixture,

thus preventing solidification.

lll. Experimental Protocols
Sensory Panel Evaluation for Cosmetic Feel

This protocol is based on the ASTM E1490-11 standard guide for descriptive analysis of skin

creams and lotions.

Objective: To quantitatively assess the sensory attributes of Menthoglycol-containing lotions.
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Methodology:
o Panelist Selection and Training:
o Recruit 10-15 panelists who are regular users of lotion products.

o Train panelists on the definitions of sensory attributes (see table below) and the use of a
10-point intensity scale (0O = not perceptible, 10 = very high intensity).

o Conduct calibration sessions using commercial lotions with varying textures to ensure

panelist alignment.
e Product Evaluation:

o Panelists should wash their hands and forearms with a mild soap and wait 15 minutes to
acclimate to the room conditions (22°C, 50% RH).

o A standardized amount of lotion (e.g., 0.5 mL) is applied to a designated area on the
forearm.

o Panelists evaluate the product during and after application, rating the intensity of each
attribute on the provided scale.

e Sensory Attributes (Lexicon):
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Attribute Definition
Visual characteristics of the product before
Appearance S
application.
Gloss The degree of shininess of the product surface.
) The feel of the product when first touched and
Pick-up ] ]
lifted from a container.
Firmness The force required to compress the product.
The feel of the product during application onto
Rub-out

the skin.

Spreadability

The ease with which the product glides over the
skin.

Cooling Intensity

The perceived cooling sensation on the skin.

Stickiness (during)

The degree to which the product feels tacky

during application.

After-feel

The feel of the skin after the product has been

rubbed in and allowed to dry for 2 minutes.

Greasiness

The amount of oily residue perceived on the
skin.

Tackiness (after)

The degree to which the skin feels sticky after

application.

Absorption

The perceived speed at which the product

disappears into the skin.

Rheological Analysis for Stability and Texture

Objective: To characterize the flow behavior and viscoelastic properties of the lotion, which
correlate with texture, sensory perception, and stability.

Methodology:
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Instrumentation:

o Use a controlled-stress or controlled-rate rheometer equipped with a temperature control
unit (e.g., Peltier plate).

o A cone-and-plate or parallel-plate geometry is suitable for lotions.
Sample Preparation:
o Carefully apply the sample to the rheometer plate, avoiding air bubbles.

o Allow the sample to equilibrate at the starting temperature (e.g., 25°C) for a set period
(e.g., 5 minutes) before measurement.

Test Protocols:
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Test Type

Parameters

Purpose

Flow Curve (Viscosity)

Shear Rate: 0.1 to 100

s~Temperature: 25°C

To determine the viscosity
profile and shear-thinning
behavior. This relates to

spreadability and pick-up.

Oscillatory Stress or Strain

Sweep

Frequency: 1 HzStress/Strain
Range: Logarithmic ramp (e.g.,
0.1 to 1000 Pa)Temperature:
25°C

To determine the linear
viscoelastic region (LVER),
yield stress, and structural
strength at rest. This correlates
with firmness and stability
against

creaming/sedimentation.

Oscillatory Frequency Sweep

Stress/Strain: Within the
LVERFrequency Range: 0.1 to
10 HzTemperature: 25°C

To evaluate the emulsion's
internal structure. A more solid-
like behavior (G' > G")
indicates a more stable

network.

Temperature Sweep (Cycle
Test)

Temperature Range: 20°C to
45°C and back to
20°CHeating/Cooling Rate:
2°C/minFrequency: 1 Hz
(within LVER)

To assess the formulation's
stability to temperature
changes, which can predict
long-term stability. Significant
changes in G' and G" between

cycles may indicate instability.

Data Interpretation Workflow:
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Caption: Interpretation of rheological data for lotion properties.

¢ To cite this document: BenchChem. [Improving the sensory attributes and cosmetic feel of
Menthoglycol-containing lotions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013437#improving-the-sensory-attributes-and-
cosmetic-feel-of-menthoglycol-containing-lotions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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